Cas no 1806390-82-8 (Ethyl 6-hydroxy-3-nitropicolinate)

• Product Name: Ethyl 6-hydroxy-3-nitropicolinate
• CAS No: 1806390-82-8
• MF: C₈H₈N₂O₅
• MW: 212.15952205658
• CID: 4906676
• Update Time: 2025-06-15

Ethyl 6-hydroxy-3-nitropicolinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-hydroxy-3-nitropicolinate

• Inchi： 1S/C8H8N2O5/c1-2-15-8(12)7-5(10(13)14)3-4-6(11)9-7/h3-4H,2H2,1H3,(H,9,11)
• InChI Key： CRAGKPDMQXADIG-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(C=CC(N1)=O)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 377
• XLogP3: 0.2
• Topological Polar Surface Area: 101

Additional information on Ethyl 6-hydroxy-3-nitropicolinate

Comprehensive Overview of Ethyl 6-hydroxy-3-nitropicolinate (CAS No. 1806390-82-8): Properties, Applications, and Industry Insights

Ethyl 6-hydroxy-3-nitropicolinate (CAS 1806390-82-8) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research due to its unique structural features. As a derivative of picolinic acid, this esterified nitropyridine exhibits versatile reactivity, making it a valuable intermediate for synthesizing bioactive molecules. The presence of both hydroxy and nitro functional groups on the pyridine ring enables selective modifications, aligning with modern green chemistry principles that emphasize atom efficiency.

Recent studies highlight the compound's role in developing crop protection agents, particularly as a precursor for herbicides with enhanced environmental compatibility. Its 6-hydroxy-3-nitropicolinate scaffold contributes to improved biodegradability profiles—a critical factor addressing current concerns about soil persistence in agriculture. Researchers also explore its potential in metal-chelating therapeutics, leveraging the pyridine core's affinity for transition metals in medicinal applications.

The synthesis of Ethyl 6-hydroxy-3-nitropicolinate typically involves controlled nitration of ethyl picolinate derivatives followed by regioselective hydroxylation. Advanced analytical techniques like HPLC-MS and NMR confirm its high purity (>98%), meeting stringent requirements for pharmaceutical-grade intermediates. Stability studies indicate optimal storage under inert conditions at 2-8°C, with particular attention to protecting the nitro group from photoreduction.

Industry demand for nitrogen-containing heterocycles like this compound has surged by 27% since 2020 (MarketWatch 2023), driven by innovations in precision farming and targeted drug delivery. Regulatory agencies increasingly favor such structurally tunable compounds over traditional halogenated analogs, as evidenced by recent EPA guidelines on sustainable agrochemicals. This shift positions CAS 1806390-82-8 as a future-forward building block in green synthesis workflows.

Emerging applications include its use in photoactive materials for organic electronics, where the nitro group's electron-withdrawing properties enhance charge transport efficiency. Patent analyses reveal growing interest from OLED manufacturers seeking to incorporate similar conjugated systems. Furthermore, the compound's hydrogen-bonding capacity makes it a candidate for designing supramolecular catalysts—an area gaining momentum in asymmetric synthesis research.

Environmental fate studies demonstrate that Ethyl 6-hydroxy-3-nitropicolinate undergoes rapid hydrolytic degradation at pH >7, minimizing ecological accumulation risks. This biodegradability profile answers growing consumer demands for eco-friendly chemicals, as reflected in Google Trends data showing a 182% increase in searches for "degradable agrochemicals" since 2021. Such characteristics make it particularly relevant for European REACH compliance strategies.

From a commercial perspective, suppliers now offer custom synthesis services for this compound with various isotopic labeling options (¹³C, ¹⁵N), catering to pharmacokinetic research needs. Current pricing trends indicate moderate volatility due to fluctuating precursor availability, with bulk quantities (≥25kg) typically commanding 15-20% discounts in contract manufacturing agreements.

Ongoing research explores enzymatic approaches to produce 6-hydroxy-3-nitropicolinate derivatives via microbial fermentation—a response to the industry's push toward biocatalysis. Early-stage startups are leveraging AI-driven retrosynthesis platforms to identify novel routes to this scaffold, reducing traditional synthesis steps by up to 40% while improving E-factors.

Analytical challenges associated with CAS 1806390-82-8 include distinguishing it from positional isomers during quality control. Modern UHPLC-DAD methods with orthogonal phase systems have proven effective, as documented in recent ACS Sustainable Chemistry publications. These advancements support the compound's growing adoption in GMP-compliant production environments.

Looking ahead, the integration of Ethyl 6-hydroxy-3-nitropicolinate into continuous flow chemistry systems presents exciting opportunities for scale-up. Pilot plants have demonstrated 30% yield improvements over batch processes by optimizing residence times and temperature gradients—key considerations for cost-sensitive applications like generic active pharmaceutical ingredients (APIs).